1-(2-Nitrobenzenesulfonyl)-decahydroquinoline

• Molecular Formula: C15H20N2O4S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 1-(2-nitrophenyl)sulfonyl-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline
• InChI: InChI=1S/C15H20N2O4S/c18-17(19)14-9-3-4-10-15(14)22(20,21)16-11-5-7-12-6-1-2-8-13(12)16/h3-4,9-10,12-13H,1-2,5-8,11H2
• InChI Key: ZQWRPVSMOXIPJB-UHFFFAOYSA-N
• SMILES: C1CCC2C(C1)CCCN2S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]

Description

1-(2-Nitrobenzenesulfonyl)-decahydroquinoline, also known as NBQX, is a synthetic compound that has been widely used in scientific research to investigate the mechanisms of excitatory neurotransmission in the brain. This compound is a potent antagonist of the AMPA subtype of glutamate receptors, which are important for fast synaptic transmission in the central nervous system. In

Mechanism of Action

1-(2-Nitrobenzenesulfonyl)-decahydroquinoline acts as a competitive antagonist of the AMPA receptors, binding to the receptor site and preventing the binding of glutamate. This results in the inhibition of the excitatory neurotransmission mediated by the AMPA receptors, leading to a decrease in neuronal activity. The specificity of 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline for the AMPA receptors makes it a valuable tool for studying the role of these receptors in various physiological and pathological conditions.
Biochemical and Physiological Effects:
1-(2-Nitrobenzenesulfonyl)-decahydroquinoline has been shown to have a number of biochemical and physiological effects in the central nervous system. By blocking the AMPA receptors, 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline can reduce the excitability of neurons and prevent the induction of long-term potentiation (LTP), a process that is important for learning and memory. 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline has also been shown to have neuroprotective effects in various models of neurological disorders, such as ischemia, traumatic brain injury, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline is its high specificity for the AMPA receptors, which allows for selective inhibition of excitatory neurotransmission mediated by these receptors. 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline is also relatively stable and can be stored for long periods of time without degradation. However, one of the limitations of 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings. Additionally, 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline can have off-target effects on other ion channels and receptors, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research involving 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline. One area of interest is the role of AMPA receptors in synaptic plasticity and learning and memory, and how 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline can be used to investigate these processes. Another area of interest is the potential therapeutic applications of 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline in neurological disorders, such as epilepsy, stroke, and neurodegenerative diseases. Additionally, there is ongoing research into the development of new compounds that can selectively target AMPA receptors with greater specificity and efficacy than 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline.

Synthesis Methods

1-(2-Nitrobenzenesulfonyl)-decahydroquinoline can be synthesized by reacting 2-nitrobenzenesulfonyl chloride with decalin in the presence of a base such as potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline as a white crystalline solid with a melting point of 235-237°C.

Scientific Research Applications

1-(2-Nitrobenzenesulfonyl)-decahydroquinoline has been extensively used in scientific research to investigate the role of AMPA receptors in synaptic transmission and plasticity. By blocking the AMPA receptors, 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline can be used to study the effects of glutamate on neuronal activity, as well as the mechanisms of synaptic plasticity and learning and memory. 1-(2-Nitrobenzenesulfonyl)-decahydroquinoline has also been used to investigate the role of AMPA receptors in various neurological disorders, such as epilepsy, stroke, and neurodegenerative diseases.